4-(pyrrolidine-1-sulfonyl)-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H18N6O4S4/c25-14(20-16-19-7-10-29-16)11-30-18-23-22-17(31-18)21-15(26)12-3-5-13(6-4-12)32(27,28)24-8-1-2-9-24/h3-7,10H,1-2,8-9,11H2,(H,19,20,25)(H,21,22,26)
• InChI Key: LRYZEWUCPYSJQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NC4=NC=CS4
• Molecular Formula: C18H18N6O4S4
• Molecular Weight: 510.6 g/mol
• CAS No.: 392299-87-5

Description

4-(pyrrolidine-1-sulfonyl)-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C18H18N6O4S4 and its molecular weight is 510.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in heterocyclic chemistry focuses on the synthesis and characterization of novel compounds with potential therapeutic applications. For example, studies have involved the development of heterocyclic compounds derived from thiadiazole moieties, which are characterized by their spectroscopic properties and assessed for biological activities (G. K. Patel & H. S. Patel, 2015). Another research avenue explores the synthesis of innovative heterocycles incorporating a thiadiazole moiety for insecticidal applications against the cotton leafworm, highlighting the agricultural implications of these compounds (A. Fadda et al., 2017).

Biological Activities

These compounds have been evaluated for a range of biological activities, including antimicrobial, antifungal, insecticidal, and nematocidal effects. For instance, synthesized heterocyclic compounds showed antibacterial and antifungal activities, indicating their potential as antimicrobial agents (G. K. Patel & H. S. Patel, 2015). Furthermore, the design and synthesis of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety demonstrated nematocidal activities against Bursaphelenchus xylophilus, suggesting their utility in addressing agricultural pests (Dan Liu et al., 2022).

Anticancer Evaluation

Compounds related to the chemical structure have been synthesized and evaluated for their anticancer activities. Research has led to the discovery of compounds with significant cytotoxic effects against various cancer cell lines, underscoring the importance of these heterocyclic compounds in the development of new anticancer therapies (F. Adhami et al., 2014).